Cas no 61343-95-1 (Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-)

Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)- structure
61343-95-1 structure
Product Name:Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
CAS No:61343-95-1
MF:C16H16O2
MW:240.297044754028
CID:483125
PubChem ID:71396748
Update Time:2025-04-19

Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
    • 3,5-dimethyl-4-(2-methylphenoxy)benzaldehyde
    • 61343-95-1
    • DTXSID40818287
    • Inchi: 1S/C16H16O2/c1-11-6-4-5-7-15(11)18-16-12(2)8-14(10-17)9-13(16)3/h4-10H,1-3H3
    • InChI Key: QFKYEOYDQOKPGP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C1C(C)=CC(C=O)=CC=1C

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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